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Compound of Interest

Compound Name: (S)-(+)-4-Penten-2-ol

Cat. No.: B1630923 Get Quote

The foundation of safe chemical handling is a complete understanding of a substance's intrinsic

hazards. (S)-(+)-4-Penten-2-ol is classified under the Globally Harmonized System (GHS)

primarily as a flammable liquid.[2][3] Several sources also indicate it is a skin, eye, and

respiratory irritant.[4] This classification is not arbitrary; it is a direct consequence of the

molecule's physical properties.

The primary hazard is flammability (H226: Flammable liquid and vapor).[2][3] This is due to its

low flash point, meaning it can form an ignitable mixture with air at relatively low temperatures.

The causality is clear: a low flash point combined with a volatile nature means that even at

room temperature, sufficient vapor can be present above the liquid to pose a fire risk if an

ignition source is introduced.

Table 1: GHS Classification for (S)-(+)-4-Penten-2-ol
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Flammable Liquids,

Category 3
GHS02 (Flame) Warning

H226: Flammable

liquid and vapour[1][2]

[3][5]

Skin Irritation,

Category 2

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[4]

Serious Eye Irritation,

Category 2A

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation[4]

Specific target organ

toxicity — Single

exposure, Category 3,

Respiratory tract

irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation[4]

Section 2: Physicochemical Properties and Their
Impact on Safety
Understanding the physicochemical properties of (S)-(+)-4-Penten-2-ol is critical to

appreciating the "why" behind the handling protocols. These properties dictate its behavior in

the laboratory environment.

Table 2: Key Physicochemical Properties of (S)-(+)-4-
Penten-2-ol
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Property Value Source
Implication for
Safety

Molecular Formula C₅H₁₀O [2]

A small, relatively

lightweight organic

molecule.

Molecular Weight 86.13 g/mol [1][2][6]
Influences vapor

density and diffusion.

Appearance Clear, colorless liquid [3][7]
Spills may be difficult

to see.

Boiling Point
115-116 °C (at 760

mmHg)
[1][6]

Volatile enough to

produce significant

vapor, especially upon

heating.

Flash Point 25 - 30 °C (77 - 86 °F) [1][7][8]

Critical Hazard.

Vapors can ignite at or

near standard room

temperature.

Density 0.837 g/mL at 25 °C [1][6]
Slightly less dense

than water.

Solubility

Soluble in alcohol.

Estimated water

solubility is 4.5 x 10⁴

mg/L.[9]

[9]

Spills can be cleaned

with absorbent

materials. Water

miscibility affects

environmental

dispersion.

The most critical value in this table from a safety perspective is the flash point. A flash point of

approximately 25-30°C means that on a warm day, or in a typical laboratory environment,

enough vapor can be present to form an explosive mixture with air.[7][8] This is the scientific

basis for the strict prohibition of ignition sources and the requirement for spark-proof

equipment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/S_-_-4-Penten-2-ol
https://www.sigmaaldrich.com/TW/zh/product/aldrich/558028
https://pubchem.ncbi.nlm.nih.gov/compound/S_-_-4-Penten-2-ol
https://www.sigmaaldrich.com/SG/en/product/aldrich/p8807
https://pubchem.ncbi.nlm.nih.gov/compound/4-Penten-2-OL
https://cymitquimica.com/products/3B-P1804/625-31-0/4-penten-2-ol/
https://www.sigmaaldrich.com/TW/zh/product/aldrich/558028
https://www.sigmaaldrich.com/SG/en/product/aldrich/p8807
https://www.sigmaaldrich.com/TW/zh/product/aldrich/558028
https://cymitquimica.com/products/3B-P1804/625-31-0/4-penten-2-ol/
https://www.fishersci.com/store/msds?partNumber=AC387430050&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/558028
https://www.sigmaaldrich.com/SG/en/product/aldrich/p8807
https://www.thegoodscentscompany.com/data/rw1206301.html
https://www.thegoodscentscompany.com/data/rw1206301.html
https://cymitquimica.com/products/3B-P1804/625-31-0/4-penten-2-ol/
https://www.fishersci.com/store/msds?partNumber=AC387430050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: The Hierarchy of Controls for Safe
Handling
To mitigate the risks associated with (S)-(+)-4-Penten-2-ol, a systematic approach based on

the "Hierarchy of Controls" must be implemented. This framework prioritizes the most effective

control measures.

Hierarchy of Controls for (S)-(+)-4-Penten-2-ol

Elimination (Most Effective)
Not feasible; reagent is required for synthesis.

Substitution
Substitute with a less flammable / less hazardous reagent if chemistry allows.

Engineering Controls
Work in a certified chemical fume hood. Use spark-proof equipment.

Administrative Controls
Implement SOPs. Restrict access to ignition sources. Provide training.

Personal Protective Equipment (Least Effective)
Wear flame-resistant lab coat, gloves, and safety glasses/goggles.

Click to download full resolution via product page

Caption: Hierarchy of controls applied to (S)-(+)-4-Penten-2-ol.

Elimination/Substitution: As this is a specific reagent required for its chemical properties,

elimination is not practical. Substitution should be considered if a less flammable alternative

that serves the same synthetic purpose exists.
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Engineering Controls: This is the most critical and effective physical control measure. All

work with (S)-(+)-4-Penten-2-ol must be conducted in a certified chemical fume hood to

control vapor inhalation and contain any potential spills or fires.[5] Use of explosion-proof or

spark-proof equipment is mandatory, especially for larger-scale operations or when heating.

[5][8]

Administrative Controls: These are the procedures and policies that ensure safe work

practices. This includes developing and enforcing Standard Operating Procedures (SOPs),

prohibiting smoking and open flames in the laboratory, and ensuring all personnel are trained

on the specific hazards of this chemical.[5][8]

Personal Protective Equipment (PPE): PPE is the last line of defense. It does not eliminate

the hazard but protects the user from exposure. The required PPE includes a flame-resistant

lab coat, chemical-resistant gloves (e.g., nitrile), and chemical safety goggles or a face

shield.[1][5]

Section 4: Standard Operating Procedures (SOPs)
Adherence to validated protocols is non-negotiable for ensuring safety.

Laboratory Handling Protocol
Preparation: Before handling, ensure a chemical fume hood is operational and the sash is at

the appropriate working height. Clear the workspace of all unnecessary items and ignition

sources (e.g., hot plates, Bunsen burners, electrical equipment).[8]

PPE: Don appropriate PPE: flame-resistant lab coat, safety goggles, and chemical-resistant

gloves.

Dispensing: Ground and bond containers when transferring the liquid to prevent static

discharge, a potential ignition source.[5] Use only non-sparking tools for opening and closing

containers.[5]

Heating: If heating is required, use a heating mantle or oil bath with a temperature controller.

Never heat directly on a hot plate. Ensure the setup is secure within the fume hood.
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Post-Handling: Tightly close the container immediately after use.[7] Wipe down the work

surface with an appropriate solvent and decontaminate any used equipment.

Storage Protocol
Location: Store (S)-(+)-4-Penten-2-ol in a dedicated, well-ventilated flammable liquids

storage cabinet.[5][8]

Conditions: The storage area must be cool and dry.[5][8] Keep the container tightly closed to

prevent vapor escape.[7]

Incompatibilities: Segregate from strong oxidizing agents, as these can react exothermically

or violently.[4]

Labeling: Ensure the container is clearly labeled with the chemical name and all relevant

GHS hazard pictograms and statements.

Waste Disposal Protocol
Collection: Collect waste (S)-(+)-4-Penten-2-ol and any contaminated materials in a

designated, properly labeled, and sealed hazardous waste container.

Segregation: Do not mix with incompatible waste streams.

Disposal: Dispose of the waste through a licensed hazardous waste disposal facility, in

accordance with all local, state, and federal regulations.[5]

Section 5: Emergency Response Protocols
Rapid and correct response during an emergency is crucial to minimizing harm.

Accidental Release (Spill) Protocol
Evacuate & Alert: Immediately alert personnel in the vicinity. If the spill is large or ventilation

is poor, evacuate the area.

Control Ignition Sources: Remove all sources of ignition.[5]

Ventilate: Ensure the area is well-ventilated (fume hood).
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Containment: For small spills, contain the liquid with an inert absorbent material (e.g.,

vermiculite, dry sand). Do not use combustible materials like paper towels.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in a sealed container for hazardous waste disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Spill Occurs Assess Spill Size
& Location Major Spill?Evaluate

Minor Spill
(Inside Fume Hood)

No

Evacuate Area
Call Emergency Response

Yes

Contain with Absorbent
(Use Non-Sparking Tools)

Package for
Hazardous Waste Decontaminate Area

Click to download full resolution via product page

Caption: Decision workflow for responding to a spill.

Fire Response Protocol
Small Fire: For a small, contained fire (e.g., in a beaker within a fume hood), use a dry

chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguisher.[5]

Large Fire: If the fire is large or spreading, do not attempt to fight it. Activate the fire alarm,

evacuate the area, and call emergency services.

Personal Safety: Never allow a fire to block your exit path.

First Aid Protocol
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration and seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[5][8]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[5]

Section 6: Toxicological Profile and Exposure
Routes
While comprehensive toxicological data for (S)-(+)-4-Penten-2-ol is not readily available in

public literature, the primary concerns based on safety data sheets are its irritant properties.[4]

Routes of Exposure: The main routes of occupational exposure are inhalation of vapors and

direct skin or eye contact. Ingestion is less likely but possible through poor hygiene

practices.

Health Effects:

Acute: May cause respiratory tract irritation upon inhalation.[3][4] Direct contact can cause

skin irritation and serious eye irritation.[4]

Chronic: No specific data on chronic exposure effects are available. It is prudent to

assume that repeated exposure could lead to chronic irritation or other health effects and

to minimize exposure accordingly.

The lack of extensive toxicological data underscores the importance of the precautionary

principle. All measures should be taken to minimize exposure until more is known about the

long-term health effects.

Conclusion
(S)-(+)-4-Penten-2-ol is a valuable chemical intermediate whose safe use is predicated on a

respect for its flammability and potential irritant properties. The causality is direct: its low flash

point dictates the need for stringent ignition source control, and its chemical nature requires

measures to prevent skin, eye, and respiratory contact. By implementing the hierarchy of

controls—prioritizing engineering solutions like fume hoods, adhering to established
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administrative protocols, and consistently using appropriate PPE—researchers can effectively

mitigate the risks. This guide serves as a technical framework to ensure that the scientific utility

of (S)-(+)-4-Penten-2-ol can be exploited without compromising the safety and well-being of

laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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